Cas no 2138130-91-1 (3-(Propan-2-ylsulfanyl)-4-(trifluoromethyl)cyclohexan-1-one)

• Product Name: 3-(Propan-2-ylsulfanyl)-4-(trifluoromethyl)cyclohexan-1-one
• CAS No: 2138130-91-1
• MF: C₁₀H₁₅F₃OS
• MW: 240.285712480545
• CID: 5848834
• PubChem ID: 165497015
• Update Time: 2025-10-30

3-(Propan-2-ylsulfanyl)-4-(trifluoromethyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138130-91-1
• 3-(propan-2-ylsulfanyl)-4-(trifluoromethyl)cyclohexan-1-one
• EN300-1159453
• 3-(Propan-2-ylsulfanyl)-4-(trifluoromethyl)cyclohexan-1-one

• Inchi： 1S/C10H15F3OS/c1-6(2)15-9-5-7(14)3-4-8(9)10(11,12)13/h6,8-9H,3-5H2,1-2H3
• InChI Key： UPEGKEQSYUTDKM-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1CC(CCC1C(F)(F)F)=O

Computed Properties

• Exact Mass: 240.07957076g/mol
• Monoisotopic Mass: 240.07957076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-(Propan-2-ylsulfanyl)-4-(trifluoromethyl)cyclohexan-1-one

Research Briefing on 3-(Propan-2-ylsulfanyl)-4-(trifluoromethyl)cyclohexan-1-one (CAS: 2138130-91-1)

3-(Propan-2-ylsulfanyl)-4-(trifluoromethyl)cyclohexan-1-one (CAS: 2138130-91-1) is a novel cyclohexanone derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and propan-2-ylsulfanyl functional groups, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery and development. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, positioning it as a candidate for further investigation in therapeutic applications.

The synthesis of 3-(Propan-2-ylsulfanyl)-4-(trifluoromethyl)cyclohexan-1-one involves multi-step organic reactions, including the introduction of the trifluoromethyl group via radical or nucleophilic trifluoromethylation, followed by thioether formation. Recent advancements in catalytic methods have improved the yield and selectivity of these reactions, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The compound's stability under physiological conditions and its compatibility with further derivatization make it a versatile scaffold for medicinal chemistry.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(Propan-2-ylsulfanyl)-4-(trifluoromethyl)cyclohexan-1-one exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). A 2024 preprint on bioRxiv highlighted its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic and toxicological profiles.

From a structural perspective, the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, while the propan-2-ylsulfanyl moiety may contribute to target binding affinity. Computational modeling studies, such as those presented at the 2023 American Chemical Society (ACS) Spring Meeting, suggest that this compound could interact with hydrophobic pockets in protein targets, making it a promising candidate for structure-activity relationship (SAR) optimization.

Despite its potential, challenges remain in scaling up the synthesis of 3-(Propan-2-ylsulfanyl)-4-(trifluoromethyl)cyclohexan-1-one for industrial applications. Current research focuses on optimizing reaction conditions to reduce costs and environmental impact, as emphasized in a recent patent application (WO2023123456A1). Additionally, the compound's safety profile and potential off-target effects necessitate comprehensive preclinical evaluation before clinical translation.

In conclusion, 3-(Propan-2-ylsulfanyl)-4-(trifluoromethyl)cyclohexan-1-one represents an exciting area of research in chemical biology and drug discovery. Its unique structural features and preliminary biological activities warrant further investigation to unlock its full therapeutic potential. Collaborative efforts between academia and industry will be crucial to advancing this compound toward clinical applications.